2,5-Dihydro-2,5-dimethoxy-2-(2'-carbethoxyethyl)furan

• Molecular Formula: C11H18O5
• Molecular Weight: 230.26 g/mol
• IUPAC Name: ethyl 3-(2,5-dimethoxy-2H-furan-5-yl)propanoate
• InChI: InChI=1S/C11H18O5/c1-4-15-9(12)5-7-11(14-3)8-6-10(13-2)16-11/h6,8,10H,4-5,7H2,1-3H3
• InChI Key: YBKNBUBELHGUDE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC1(C=CC(O1)OC)OC

Description

2,5-Dihydro-2,5-dimethoxy-2-(2'-carbethoxyethyl)furan is a useful research compound. Its molecular formula is C11H18O5 and its molecular weight is 230.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 2-(2'-carbethoxyethyl)furan (42.5 g.) in 750 ml. of methanol containing 53 g. of sodium carbonate at -25°C. is added a solution of 40.5 g. of bromine in 250 ml. of methanol during the course of 2.5 hours. The solution is stirred at room temperature for 30 minutes, diluted with brine, and extracted with diethyl ether. The extract is washed with brine, dried over magnesium sulfate, and concentrated. The residue is distilled to provide a light yellow liquid, b.p. 78°-84°C. (0.2 mm.), γ max 1740 (ester carbonyl group) and 1015 cm-1 (dimethoxydihydrofuran group).